Cas no 1374509-67-7 (Propan-2-yl 2,7-dimethyl-4-propan-2-yloxypyrrolo[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Propan-2-yl 2,7-dimethyl-4-propan-2-yloxypyrrolo[2,3-d]pyrimidine-6-carboxylate
• CAS No: 1374509-67-7
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 5059191
• Update Time: 2025-06-11

Propan-2-yl 2,7-dimethyl-4-propan-2-yloxypyrrolo[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 4-isopropoxy-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• Propan-2-yl 2,7-dimethyl-4-propan-2-yloxypyrrolo[2,3-d]pyrimidine-6-carboxylate

• Inchi： 1S/C15H21N3O3/c1-8(2)20-14-11-7-12(15(19)21-9(3)4)18(6)13(11)16-10(5)17-14/h7-9H,1-6H3
• InChI Key： DJISGLWKNLLWKE-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1=C2C=C(C(=O)OC(C)C)N(C)C2=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 375
• XLogP3: 3.1
• Topological Polar Surface Area: 66.2

Additional information on Propan-2-yl 2,7-dimethyl-4-propan-2-yloxypyrrolo[2,3-d]pyrimidine-6-carboxylate

Propan-2-yl 2,7-dimethyl-4-propan-2-yloxypyrrolo[2,3-d]pyrimidine-6-carboxylate (CAS No. 1374509-67-7): A Comprehensive Overview

Propan-2-yl 2,7-dimethyl-4-propan-2-yloxypyrrolo[2,3-d]pyrimidine-6-carboxylate, identified by its CAS number 1374509-67-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule belongs to the pyrrolopyrimidine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its pyrrolo[2,3-d]pyrimidine core and various substituents, contribute to its unique chemical and pharmacological properties.

The< strong>pyrrolo[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for the development of new drugs. In particular, the< strong>2,7-dimethyl and< strong>4-propan-2-yloxy substituents in this compound enhance its binding affinity and selectivity towards specific targets. These modifications have been strategically incorporated to optimize the pharmacokinetic and pharmacodynamic profiles of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between< strong>Propan-2-yl 2,7-dimethyl-4-propan-2-yloxypyrrolo[2,3-d]pyrimidine-6-carboxylate and biological targets. These studies have highlighted the importance of the< strong>propan-2-yloxypyrrolo[2,3-d]pyrimidine core in mediating binding interactions. The< strong>CAS number 1374509-67-7 serves as a unique identifier for this compound, facilitating its recognition and study in various scientific contexts.

The synthesis of< strong>Propan-2-yl 2,7-dimethyl-4-propan-2-yloxypyrrolo[2,3-d]pyrimidine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the< strong>propan-2-yloxy group at the 4-position of the pyrrolopyrimidine ring is a critical step in the synthesis process. This modification imparts specific electronic and steric properties to the molecule, which are essential for its biological activity. Researchers have employed various synthetic strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, to achieve high yields and purity of the final product.

In vitro studies have demonstrated that< strong>Propan-2-yl 2,7-dimethyl-4-propan-2-yloxypyrrolo[2,3-d]pyrimidine-6-carboxylate exhibits promising biological activity against several targets relevant to human health. Notably, this compound has shown inhibitory effects on enzymes involved in cancer cell proliferation and survival. The< strong>dimethyl substituents at the 2 and 7 positions contribute to stabilizing the pyrrolopyrimidine ring, enhancing its binding affinity to these enzymes. Furthermore, the< strong>propan-2-yloxy group at the 4-position interacts with key residues in the active site of these enzymes, leading to potent inhibition.

The pharmacological profile of< strong>Propan-2-yl 2,7-dimethyl-4-propan-2-yloxypyrrolo[2,3-d]pyrimidine-6-carboxylate has been further investigated through preclinical studies. These studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good solubility and bioavailability. The presence of polar functional groups such as hydroxyl and ether moieties enhances its solubility in water-based media, making it suitable for oral administration. Additionally, preliminary toxicology studies have shown that this compound is well-tolerated at therapeutic doses.

The development of novel therapeutic agents relies heavily on innovative synthetic methodologies and structural modifications. In the case of< strong>Propan-2-yl 2,7-dimethyl-4-propan-2-yloxypyrrolo[2,3-d]pyrimidine-6-carboxylate, researchers have explored various derivatives to optimize its biological activity and reduce potential side effects. By modifying different substituents on the pyrrolopyrimidine core, new analogs with enhanced potency and selectivity can be generated. These efforts are part of a broader effort to develop next-generation drugs that address unmet medical needs.

The role of computational tools in drug discovery cannot be overstated. Advanced software packages allow researchers to predict the binding modes of small molecules with biological targets with high accuracy. These predictions are crucial for guiding experimental efforts and reducing the time required for drug development. In collaboration with experimentalists, computational chemists have used these tools to design< strong>Propan-2-(C3H7)O-C(=O)-C10H14N5O5-derived compounds with improved pharmacological profiles.

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